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Compound of Interest

Compound Name: Pirimiphos-methyl-d6

Cat. No.: B570484 Get Quote

This technical guide is intended for researchers, scientists, and professionals in drug

development who require high-purity Pirimiphos-methyl-d6 for their work. This document

provides an overview of commercial suppliers, guidance on assessing product quality, and

detailed analytical methodologies for its use as an internal standard in quantitative analysis.

Introduction to Pirimiphos-methyl-d6
Pirimiphos-methyl-d6 is the deuterated analog of Pirimiphos-methyl, a broad-spectrum

organophosphate insecticide and acaricide. The stable isotope-labeled form is a critical tool in

analytical chemistry, particularly in isotope dilution mass spectrometry (IDMS) for the accurate

quantification of Pirimiphos-methyl residues in various matrices. Its use as an internal standard

corrects for matrix effects and variations in sample preparation and instrument response,

leading to more precise and reliable results.

Commercial Suppliers of High-Purity Pirimiphos-
methyl-d6
Several commercial suppliers offer Pirimiphos-methyl-d6, typically as an analytical standard.

While obtaining a certificate of analysis with specific purity and isotopic enrichment data is

crucial before purchase, the following table summarizes publicly available information from

prominent suppliers.
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Supplier Product Name CAS Number
Molecular
Formula

Available
Formats

Sigma-Aldrich

(Merck)

Pirimiphos-

methyl-(O,O-

dimethyl-d6)

PESTANAL®

1793055-06-7
C₁₁H₁₄D₆N₃O₃P

S
Neat

MedChemExpres

s

Pirimiphos-

methyl-d6
1793055-06-7

C₁₁H₁₄D₆N₃O₃P

S
Not specified

GlpBio
Pirimiphos-

methyl-d6
1793055-06-7

C₁₁H₁₄D₆N₃O₃P

S
Not specified

LGC Standards
Pirimiphos-

methyl-d6
1793055-06-7

C₁₁H₁₄D₆N₃O₃P

S

Neat; 100 µg/mL

in Acetone

BOC Sciences
Pirimiphos-

methyl-d6
1793055-06-7

C₁₁H₁₄D₆N₃O₃P

S
Not specified

HPC Standards

GmbH

D6-Pirimiphos-

methyl solution
1793055-06-7 Not specified

100 µg/ml in

Acetonitrile

Quality Considerations for High-Purity Standards
For use as an internal standard in quantitative analysis, both chemical and isotopic purity are

paramount. While supplier specifications should be the primary reference, guidelines from

organizations like the WHO and FAO for the non-deuterated Pirimiphos-methyl can provide a

baseline for understanding expected purity levels for a high-quality standard.

According to WHO and FAO specifications for technical grade Pirimiphos-methyl, the active

ingredient content should be declared and meet specific tolerances.[1][2][3] The specifications

also set limits for impurities, such as O,O,S-trimethyl phosphorodithioate and water content.[2]

[3] For a high-purity deuterated standard, one should expect a chemical purity of ≥98% and a

high isotopic enrichment (typically >99% deuteration).

Experimental Protocols for the Use of Pirimiphos-
methyl-d6
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Pirimiphos-methyl-d6 is predominantly used as an internal standard in chromatographic

methods coupled with mass spectrometry. The following sections provide an overview of typical

experimental protocols.

Sample Preparation: QuEChERS Method
The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely

adopted sample preparation technique for the analysis of pesticide residues in food and

agricultural products.

Materials:

Homogenized sample (e.g., fruit, vegetable, cereal)

Acetonitrile (ACN)

Magnesium sulfate (MgSO₄), anhydrous

Sodium chloride (NaCl)

Dispersive solid-phase extraction (d-SPE) sorbents (e.g., PSA, C18)

Pirimiphos-methyl-d6 internal standard solution

Protocol:

Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

Add a known amount of the Pirimiphos-methyl-d6 internal standard solution.

Add 10-15 mL of ACN.

Add the QuEChERS extraction salts (e.g., MgSO₄ and NaCl).

Shake vigorously for 1 minute.

Centrifuge at ≥3000 rcf for 5 minutes.

Transfer an aliquot of the ACN supernatant to a d-SPE tube containing PSA and MgSO₄.
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Shake for 30 seconds.

Centrifuge at a high speed for 2-5 minutes.

The resulting supernatant is ready for LC-MS/MS or GC-MS/MS analysis.

Analysis by Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS)
LC-MS/MS is a common technique for the quantification of Pirimiphos-methyl.

Instrumentation:

High-Performance Liquid Chromatograph (HPLC) or Ultra-High-Performance Liquid

Chromatograph (UHPLC) system

Tandem mass spectrometer (e.g., triple quadrupole)

Chromatographic Conditions (Example):

Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)

Mobile Phase: A gradient of water with 0.1% formic acid and methanol or acetonitrile.

Flow Rate: 0.2-0.4 mL/min

Injection Volume: 5-10 µL

Mass Spectrometry Conditions (Example):

Ionization Mode: Electrospray Ionization (ESI), positive mode

Multiple Reaction Monitoring (MRM) Transitions:

Pirimiphos-methyl: Precursor ion (e.g., m/z 306) to product ions (e.g., m/z 164, 191)

Pirimiphos-methyl-d6: Precursor ion (e.g., m/z 312) to product ions (e.g., m/z 164, 197)

Collision Energy and other MS parameters: Optimized for the specific instrument.
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Analysis by Gas Chromatography-Tandem Mass
Spectrometry (GC-MS/MS)
GC-MS/MS is another powerful technique for the analysis of Pirimiphos-methyl.

Instrumentation:

Gas chromatograph with a suitable injector (e.g., split/splitless)

Tandem mass spectrometer

Chromatographic Conditions (Example):

Column: A low- to mid-polarity capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film

thickness)

Carrier Gas: Helium at a constant flow rate.

Oven Temperature Program: A temperature gradient starting from around 70°C and ramping

up to approximately 280°C.

Injection Volume: 1-2 µL

Mass Spectrometry Conditions (Example):

Ionization Mode: Electron Ionization (EI)

MRM Transitions: Specific precursor-to-product ion transitions for both Pirimiphos-methyl

and Pirimiphos-methyl-d6 would be selected and optimized.

Logical Workflow for Supplier Selection
The selection of a suitable commercial supplier for high-purity Pirimiphos-methyl-d6 is a

critical step for ensuring the quality and reliability of research data. The following diagram

illustrates a logical workflow for this process.
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Define Requirements:
Purity (Chemical & Isotopic)

Concentration & Format
Required Documentation (CoA)

Identify Potential Suppliers

Request Certificate of Analysis (CoA)
& Technical Data Sheets

Evaluate Supplier Documentation:
Compare Purity & Isotopic Enrichment

Verify Concentration & Formulation

Assess Supplier Reputation & Support:
Review Literature Citations
Check for ISO Accreditation

Inquire about Technical Support

Compare Pricing & Availability

Select Supplier & Procure Material

Incoming Quality Control:
Verify Identity & Purity

(e.g., via in-house analysis)

Material Approved for Use

Click to download full resolution via product page
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Caption: A flowchart outlining the key steps for selecting a commercial supplier of high-purity

Pirimiphos-methyl-d6.

This guide provides a comprehensive overview for researchers and scientists working with

high-purity Pirimiphos-methyl-d6. By carefully selecting suppliers and employing validated

analytical methods, the accuracy and reliability of experimental results can be significantly

enhanced.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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